2,4-dioxo-3-(2-phenylethyl)-N-(3-piperidin-1-ylpropyl)-1,2,3,4-tetrahydroquinazoline-7-carboxamide
CAS No.: 892283-80-6
Cat. No.: VC4793683
Molecular Formula: C25H30N4O3
Molecular Weight: 434.54
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 892283-80-6 |
|---|---|
| Molecular Formula | C25H30N4O3 |
| Molecular Weight | 434.54 |
| IUPAC Name | 2,4-dioxo-3-(2-phenylethyl)-N-(3-piperidin-1-ylpropyl)-1H-quinazoline-7-carboxamide |
| Standard InChI | InChI=1S/C25H30N4O3/c30-23(26-13-7-16-28-14-5-2-6-15-28)20-10-11-21-22(18-20)27-25(32)29(24(21)31)17-12-19-8-3-1-4-9-19/h1,3-4,8-11,18H,2,5-7,12-17H2,(H,26,30)(H,27,32) |
| Standard InChI Key | WNVMTNHPFYTUMJ-UHFFFAOYSA-N |
| SMILES | C1CCN(CC1)CCCNC(=O)C2=CC3=C(C=C2)C(=O)N(C(=O)N3)CCC4=CC=CC=C4 |
Introduction
Synthesis and Preparation
The synthesis of quinazolines typically involves condensation reactions between appropriate precursors. For example, the reaction between an anthranilic acid derivative and a carbonyl compound can yield quinazolines. The specific synthesis route for 2,4-dioxo-3-(2-phenylethyl)-N-(3-piperidin-1-ylpropyl)-1,2,3,4-tetrahydroquinazoline-7-carboxamide would require detailed organic chemistry techniques, possibly involving multiple steps to introduce the phenylethyl and piperidinylpropyl groups.
Biological Activity
Quinazolines are known for their diverse biological activities, including anticancer, anti-inflammatory, and antimicrobial effects. The presence of a piperidine ring and a phenylethyl group in the compound of interest could potentially enhance its interaction with biological targets, such as enzymes or receptors.
| Biological Activity | Description |
|---|---|
| Anticancer Activity | Some quinazolines have shown promising anticancer activity by inhibiting cell growth or inducing apoptosis. |
| Anti-inflammatory Activity | Quinazolines may exhibit anti-inflammatory effects by modulating inflammatory pathways. |
| Antimicrobial Activity | Certain quinazolines have been found to inhibit the growth of bacteria or fungi. |
Research Findings and Future Directions
While specific research findings on 2,4-dioxo-3-(2-phenylethyl)-N-(3-piperidin-1-ylpropyl)-1,2,3,4-tetrahydroquinazoline-7-carboxamide are not available, studies on related quinazolines suggest potential applications in drug development. Future research could focus on synthesizing this compound and evaluating its biological activities to explore its therapeutic potential.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume